Cas no 1226192-85-3 (2-(azepan-1-yl)-5-bromopyridin-3-amine)

• Product Name: 2-(azepan-1-yl)-5-bromopyridin-3-amine
• CAS No: 1226192-85-3
• MF: C₁₁H₁₆BrN₃
• MW: 270.168841362
• MDL: MFCD14600440
• CID: 4579126
• Update Time: 2025-05-20

2-(azepan-1-yl)-5-bromopyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-1-yl)-5-bromopyridin-3-amine
• 2-(azepan-1-yl)-5-bromopyridin-3-amine

• MDL： MFCD14600440
• Inchi： 1S/C11H16BrN3/c12-9-7-10(13)11(14-8-9)15-5-3-1-2-4-6-15/h7-8H,1-6,13H2
• InChI Key： VBGIVHVGZHLUDT-UHFFFAOYSA-N
• SMILES： C1(N2CCCCCC2)=NC=C(Br)C=C1N

Additional information on 2-(azepan-1-yl)-5-bromopyridin-3-amine

2-(Azepan-1-yl)-5-bromopyridin-3-amine (CAS No. 1226192-85-3): A Versatile Intermediate in Pharmaceutical and Chemical Research

2-(Azepan-1-yl)-5-bromopyridin-3-amine (CAS No. 1226192-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated pyridine derivative, featuring an azepane substituent, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it valuable for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The compound's molecular formula is C₁₁H₁₆BrN₃, with a molecular weight of 270.17 g/mol. The presence of both bromine and amine functional groups on the pyridine ring provides excellent opportunities for further chemical modifications, making 2-(azepan-1-yl)-5-bromopyridin-3-amine a versatile building block in medicinal chemistry. Researchers frequently utilize this compound in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to modern drug development processes.

Recent trends in pharmaceutical research have highlighted the importance of heterocyclic compounds like 2-(azepan-1-yl)-5-bromopyridin-3-amine in addressing unmet medical needs. The compound's structural features align with current investigations into novel kinase inhibitors, which represent one of the most promising areas in oncology and inflammation research. Its azepane moiety contributes to improved pharmacokinetic properties, including enhanced solubility and membrane permeability, making derivatives of this compound particularly interesting for oral drug formulations.

In the context of drug discovery, 2-(azepan-1-yl)-5-bromopyridin-3-amine offers several advantages. The bromine atom serves as an excellent handle for palladium-catalyzed reactions, allowing efficient introduction of various aryl, heteroaryl, or alkyl groups. Meanwhile, the 3-amino group on the pyridine ring can participate in condensation reactions or serve as a hydrogen bond donor in target binding. These characteristics explain why this compound appears frequently in patent literature related to small molecule therapeutics.

The synthesis of 2-(azepan-1-yl)-5-bromopyridin-3-amine typically involves sequential functionalization of a pyridine core. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Researchers are particularly interested in developing more efficient routes to this intermediate, as evidenced by recent publications exploring catalytic amination methods and flow chemistry applications.

From a commercial perspective, the demand for 2-(azepan-1-yl)-5-bromopyridin-3-amine has been steadily increasing, driven by its utility in medicinal chemistry and chemical biology. Suppliers specializing in pharmaceutical intermediates have reported growing interest from both academic institutions and pharmaceutical companies. The compound's stability under standard storage conditions (typically recommended at 2-8°C) contributes to its practicality as a research chemical.

Quality control of 2-(azepan-1-yl)-5-bromopyridin-3-amine is crucial for research applications. Reputable suppliers provide comprehensive analytical data, including HPLC purity certificates, 1H NMR and 13C NMR spectra, and mass spectrometry results. These quality assurances are particularly important for researchers engaged in high-throughput screening or structure-activity relationship studies, where compound purity directly impacts experimental outcomes.

Looking toward future applications, 2-(azepan-1-yl)-5-bromopyridin-3-amine shows promise in emerging areas of chemical biology and proteolysis targeting chimeras (PROTACs). Its structural features make it suitable for incorporation into bifunctional molecules designed to degrade specific disease-related proteins. This application aligns with current trends in targeted protein degradation, one of the most exciting frontiers in drug discovery.

For researchers working with 2-(azepan-1-yl)-5-bromopyridin-3-amine, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, good laboratory practices recommend working with all chemicals in well-ventilated areas. The compound's material safety data sheet (MSDS) provides detailed information about storage, handling, and disposal requirements.

The scientific literature contains numerous examples of 2-(azepan-1-yl)-5-bromopyridin-3-amine serving as a key intermediate in the synthesis of biologically active compounds. Recent publications have described its use in creating potential therapeutics for neurological disorders, inflammatory conditions, and certain types of cancer. These applications underscore the compound's importance in contemporary drug discovery pipelines and its potential to contribute to future medical breakthroughs.

In summary, 2-(azepan-1-yl)-5-bromopyridin-3-amine (CAS No. 1226192-85-3) represents a valuable tool for medicinal chemists and researchers in related fields. Its combination of reactive sites and favorable physicochemical properties make it particularly useful for constructing complex molecules with potential therapeutic value. As pharmaceutical research continues to evolve toward more targeted approaches, compounds like this brominated pyridine derivative will likely play increasingly important roles in the development of next-generation medicines.